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These application notes provide detailed protocols and supporting information for the

immunohistochemical (IHC) analysis of TRAF2 and NCK interacting kinase (TNIK) expression

in human lung tissue. This document is intended for researchers, scientists, and drug

development professionals investigating the role of TNIK in lung cancer and other pulmonary

diseases.

Introduction
TRAF2 and NCK interacting kinase (TNIK) is a serine/threonine kinase that plays a crucial role

in various cellular processes, including cytoskeletal regulation and signal transduction.

Emerging evidence has implicated TNIK as a significant player in oncology, particularly in lung

cancer. It is a positive regulator of the WNT signaling pathway and is involved in pathways that

drive cell proliferation and survival.[1][2] Studies have identified TNIK as a potential therapeutic

target in both Lung Squamous Cell Carcinoma (LSCC) and Lung Adenocarcinoma (LUAD).[3]

[4][5] Accurate and reliable detection of TNIK expression and localization in lung tissue is

therefore critical for both basic research and the development of targeted therapies.

Quantitative Data Summary
TNIK expression is frequently altered in lung cancer, with notable differences between

histological subtypes. The following tables summarize key quantitative data on TNIK

expression from published studies.
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Table 1: TNIK Gene Amplification and Protein Expression in Lung Cancer Subtypes

Cancer
Subtype

Gene
Amplification
Frequency

Protein
Expression
(Upregulation)

Primary
Localization

Data Source

Lung Squamous

Cell Carcinoma

(LSCC)

~50% 27.4% Nucleus

The Cancer

Genome Atlas

(TCGA)[3][6]

Lung

Adenocarcinoma

(LUAD)

3-4% 2.3% Cytoplasm

The Cancer

Genome Atlas

(TCGA)[3][6]

Signaling Pathways Involving TNIK in Lung Cancer
TNIK is a key node in multiple signaling pathways that are critical to cancer progression.

Understanding these pathways provides context for the interpretation of TNIK expression

patterns.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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